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Performance and Safety Data of Influenza
Neuraminidase Inhibitors

Drug Name Reported Efficacy Findings Reported Safety & Toxicity Findings

| Zanamivir-Cholesterol Conjugate | • Markedly improved antiviral efficacy and plasma half-life vs.

Zanamivir [1] • Single-dose administration protected mice from lethal wild-type and oseltamivir-resistant

virus challenges [1] | • No specific toxicity data was reported in the available study, which concluded

cholesterol conjugation may be a effective strategy for improving pharmacokinetics [1] | | Zanamivir | •

Reduced time to symptom alleviation in adults by ~14 hours (0.60 days) [2] | • Lower toxicity profile

compared to oseltamivir, attributed to its lower bioavailability [2] | | Oseltamivir | • Reduced time to

symptom alleviation in adults by ~17 hours [2] | • Increased risk of nausea, vomiting, psychiatric effects,

and renal events in adults; increased vomiting in children [2] | | Peramivir | • Some analyses rank it highly

for reducing symptom duration [3] | • Incidence of Adverse Events (AEs) and Serious Adverse Events

(SAEs) similar to oseltamivir [4] |

Experimental Data on Zanamivir-Cholesterol Conjugate
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The primary study identified involved in-vivo experiments in a mouse model [1]. Here are the key

methodological details and findings:

Experimental Model: Mice were subjected to a lethal challenge with influenza viruses, including wild-
type H1N1 and a strain with the oseltamivir-resistant H275Y mutation [1].

Intervention: A single-dose administration of the Zanamivir-Cholesterol conjugate was
compared against Zanamivir [1].

Key Efficacy Outcomes:
The conjugate showed a markedly improved plasma half-life compared to standard

Zanamivir [1].
A single dose of the conjugate provided potent protection against the lethal challenge,

demonstrating sustained efficacy [1].
Mechanism of Action: The conjugate targets the cell membrane and enters host cells, thereby

inhibiting the neuraminidase function and the assembly of new virus particles [1].

Comparative Evaluation of NAIs

Network meta-analyses have been conducted to rank the relative performance of different NAIs. The

following diagram visualizes the typical workflow and findings of such an analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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